N-{2-[(4-iodobenzoyl)amino]-3-phenylacryloyl}-beta-alanine

• IUPAC Name: 3-[[(E)-2-[(4-iodobenzoyl)amino]-3-phenylprop-2-enoyl]amino]propanoic acid
• InChI: InChI=1S/C19H17IN2O4/c20-15-8-6-14(7-9-15)18(25)22-16(12-13-4-2-1-3-5-13)19(26)21-11-10-17(23)24/h1-9,12H,10-11H2,(H,21,26)(H,22,25)(H,23,24)/b16-12+
• InChI Key: GADQXTDULUGFIU-FOWTUZBSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)NCCC(=O)O)NC(=O)C2=CC=C(C=C2)I
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C(=O)NCCC(=O)O)/NC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C19H17IN2O4
• Molecular Weight: 464.3 g/mol

Description

N-{2-[(4-iodobenzoyl)amino]-3-phenylacryloyl}-beta-alanine, commonly known as IPAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. IPAA is a derivative of beta-alanine, an amino acid that is naturally present in the human body.

Scientific Research Applications

IPAA has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of research is cancer treatment. Studies have shown that IPAA has anti-tumor properties and can inhibit the growth of cancer cells. It has also been found to enhance the effectiveness of chemotherapy drugs.
IPAA has also been studied for its potential use in the treatment of neurological disorders. Studies have shown that IPAA can protect neurons from damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of IPAA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. It may also work by activating certain signaling pathways that are involved in cell death.
Biochemical and Physiological Effects:
IPAA has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as histone deacetylases and proteasomes, which are involved in cell growth and proliferation. It has also been found to activate certain signaling pathways, such as the MAPK/ERK pathway, which is involved in cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of IPAA for lab experiments is its specificity. It has been found to selectively target cancer cells and spare normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of IPAA is its low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on IPAA. One area of research is to further investigate its potential applications in cancer treatment. Studies are also needed to determine the optimal dosage and administration of IPAA for maximum effectiveness. Additionally, more research is needed to fully understand the mechanism of action of IPAA and its potential applications in other areas of scientific research.

Synthesis Methods

IPAA is synthesized through a multi-step process that involves the reaction of 4-iodobenzoyl chloride with 3-phenylacrylic acid to form 2-[(4-iodobenzoyl)amino]-3-phenylacrylic acid. This intermediate compound is then reacted with beta-alanine to form IPAA.